Cas no 2877671-58-2 (N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877671-58-2
• MF: C₁₉H₂₇FN₆O
• MW: 374.455686807632
• CID: 5307895
• PubChem ID: 165432722
• Update Time: 2025-08-03

N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887352
• 2877671-58-2
• N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• F6822-3595
• N-[[1-(9-Cyclopropyl-9H-purin-6-yl)-4-fluoro-4-piperidinyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C19H27FN6O/c1-18(2,3)17(27)21-10-19(20)6-8-25(9-7-19)15-14-16(23-11-22-15)26(12-24-14)13-4-5-13/h11-13H,4-10H2,1-3H3,(H,21,27)
• InChI Key： KNWSRIDQZGJZFV-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=C3C(=NC=N2)N(C2CC2)C=N3)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 374.22303767g/mol
• Monoisotopic Mass: 374.22303767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide

Professional Introduction to N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877671-58-2)

N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide, identified by its CAS number 2877671-58-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a pyrimidine ring substituted with a cyclopropyl group and a fluorinated piperidine moiety suggests a high degree of molecular complexity, which may contribute to its distinct pharmacological properties.

The compound's structure incorporates several key functional groups that are commonly explored in drug discovery. The 9-cyclopropyl-9H-purin-6-yl moiety is particularly noteworthy, as it resembles purine derivatives that are frequently found in nucleoside analogs used in antiviral and anticancer therapies. The incorporation of a fluorine atom in the piperidine ring can influence the compound's metabolic stability and binding affinity to biological targets. These structural elements make N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer and inflammation. The unique scaffold of N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide positions it as a potential lead compound for the discovery of novel therapeutic agents. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify mechanisms by which it might exert its effects.

One area of active research involves the investigation of nucleoside analogs as antiviral agents. The pyrimidine core of N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide bears similarities to known antiviral drugs, suggesting that it could interfere with viral replication processes. Preliminary studies have indicated that such compounds may inhibit key enzymes involved in viral polymerization, offering a new strategy for combating infectious diseases.

Another line of inquiry focuses on the compound's potential anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, including arthritis and cardiovascular disorders. The ability of N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide to modulate inflammatory pathways has been the subject of several experimental studies. By targeting specific inflammatory mediators, this compound may offer a novel approach to treating these conditions without the side effects associated with traditional anti-inflammatory drugs.

The synthesis and optimization of N-{[1-(9-cyclopropyl-9H-purin-6-yl)-4-fluoropiperidin-4-yll]methyl}-2,2-dimethylpropanamide have been refined through advances in organic synthesis techniques. The introduction of fluorine atoms into pharmaceutical molecules is a well-established strategy to enhance metabolic stability and binding affinity. In this case, the fluorinated piperidine ring is expected to improve the compound's bioavailability and target engagement properties.

As research continues, additional applications for N-{[1-(9-cyclopropyl-9H-purin]-6-yll) methyl]-4-fluoropiperidin-4-ymethyl-2,2-dimethyet

The development of new therapeutic agents requires rigorous testing to ensure safety and efficacy. N-{[1-(9-cyclopropyy